Cas no 101692-02-8 (Descarboxymethyl treprostinil)

• Product Name: Descarboxymethyl treprostinil
• CAS No: 101692-02-8
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 2359111
• Update Time: 2025-04-21

Descarboxymethyl treprostinil Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3aS,9aS)-2,3,3a,4,9,9a-Hexahydro-1-[(3S)-3-hydroxyoctyl]-1H-benz[f]indene-2,5-diol
• Descarboxymethyl treprostinil
• (1R,2R,3aS,9aS)-1-((S)-3-Hydroxyoctyl)-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalene-2,5-diol
• I3U17TZJ64
• (1R,2R,3aS,9aS)-1-[(3S)-3-hydroxyoctyl]-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[g]naphthalene-2,5-diol
• (1R,2R,3aS,9aS)-2,3,3a,4,9,9a-Hexahydro-1-((3S)-3-hydroxyoctyl)-1H-benz[f]indene-2,5-diol
• AMY21976
• F52929
• A908155

• Inchi： 1S/C21H32O3/c1-2-3-4-7-16(22)9-10-17-18-11-14-6-5-8-20(23)19(14)12-15(18)13-21(17)24/h5-6,8,15-18,21-24H,2-4,7,9-13H2,1H3/t15-,16-,17+,18-,21+/m0/s1
• InChI Key： UTGPMEMKMRVGNE-HUTLKBDOSA-N
• SMILES： O[C@@H]1C[C@@H]2CC3C(=CC=CC=3C[C@@H]2[C@H]1CC[C@H](CCCCC)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 385
• XLogP3: 4.6
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 113-115 ºC
• Solubility: Almost insoluble (0.017 g/l) (25 º C),

Descarboxymethyl treprostinil Security Information

• Storage Condition：(BD626814)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether